

Tirbanibulin long-term efficacy recurrence rates 6-month follow-up

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Tirbanibulin

CAS No.: 897016-82-9

Cat. No.: S548111

[Get Quote](#)


Experimental Protocols for Key Data

The long-term efficacy data comes from rigorous clinical trial designs and real-life observational studies.

- **Phase 3 Clinical Trials (Source of 12-Month Recurrence):** These were randomized, double-blind, vehicle-controlled studies [1]. Patients with 4-8 actinic keratoses on the face or scalp applied **tirbanibulin** 1% or a vehicle ointment once daily for 5 consecutive days to an area of up to 25 cm² [1] [2]. The primary efficacy endpoint was the **complete clearance rate of AK lesions at Day 57**. Patients who achieved 100% clearance were then followed for **12 months** to monitor for recurrence, which is how the 47% recurrence rate was determined [2].
- **Real-Life Study (Source of 6-Month Durability):** This was a single-center, retrospective study. Patients with AKs and solar lentigines in photodamaged areas were treated with **tirbanibulin** 1% ointment once daily for 5 consecutive days [3]. Efficacy for AKs was evaluated as complete clearance (100% disappearance of lesions) at the **57-day (T1) follow-up**. Patients with complete clearance were then followed for a **6-month (T2) period** to assess the durability of the response [3].

Mechanism of Action and Signaling Pathway

Tirbanibulin has a novel dual mechanism of action that contributes to its efficacy in treating actinic keratosis. The signaling pathway is illustrated in the diagram below.



[Click to download full resolution via product page](#)

The diagram shows **tirbanibulin**'s dual mechanism [4] [2]:

- **Microtubule Inhibition:** By binding to tubulin, **tirbanibulin** inhibits its polymerization, disrupting microtubule formation. Microtubules are critical structural components required for cell division (mitosis) and intracellular transport [4].

- **Src Kinase Signaling Disruption:** **Tirbanibulin** also acts as a non-ATP competitive inhibitor of the Src tyrosine kinase. Src signaling is enhanced in actinic keratosis and promotes cell proliferation, migration, and survival [4] [2].

The convergence of these pathways on **cell cycle arrest at the G2/M phase** and the subsequent **induction of apoptosis (programmed cell death)** selectively targets rapidly dividing, dysplastic keratinocytes in actinic keratosis lesions [4] [2].

Comparison with Other Topical Therapies

When considering long-term management, understanding how **tirbanibulin** compares to other field-directed therapies is valuable. The table below summarizes key comparative data, though direct head-to-head long-term recurrence studies are limited.

Therapy	Application Duration	Complete Clearance Rate (Face/Scalp)	Recurrence & Long-Term Data
Tirbanibulin 1% Ointment	5 consecutive days [5]	~49% (Pooled Phase 3 trials) [1]	47% recurrence at 12 months [2]; 85% maintained clearance at 6 months in real-life study [3].
5-Fluorouracil 5% Cream	3-4 weeks [2]	~38% at 6 months [2]	Recurrence rates are high; one study noted 55% of patients had recurrence of some lesions within one year [2].
Imiquimod 3.75% Cream	4 weeks (can repeat once) [2]	~34% [2]	Specific long-term recurrence rates for the 3.75% formulation are not provided in the search results.
Diclofenac 3% Gel	8-12 weeks [2]	~47% at 90 days [2]	Specific long-term recurrence rates are not provided in the search results.

Conclusion for Research and Development

For researchers and drug development professionals, the data indicates:

- **Sustained Medium-Term Efficacy:** **Tirbanibulin** maintains a high rate of complete clearance at **6 months (85%)** in real-world settings, which is a strong performance indicator [3].
- **Long-Term Recurrence:** The **47% recurrence rate at 12 months** aligns with known challenges in managing the chronically photodamaged "field," suggesting that repeat treatment or combination strategies may be necessary for sustained disease control [2].
- **Favorable Treatment Protocol:** Its **5-day application regimen** is a significant advantage for patient adherence compared to longer-duration therapies, which may indirectly support its long-term effectiveness in clinical practice [5] [1].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. 1% Tirbanibulin Ointment for the Treatment of Actinic ... [pmc.ncbi.nlm.nih.gov]
2. Tirbanibulin for the Treatment of Actinic Keratosis: A Review [skintherapyletter.com]
3. The Skin-Lightening Power of Tirbanibulin 1% Ointment [pmc.ncbi.nlm.nih.gov]
4. Tirbanibulin Compared to 5-Fluorouracil for Treatment of ... [dermatologytimes.com]
5. Anti-aging Effects of Tirbanibulin 1% Ointment: A Real-Life ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Tirbanibulin long-term efficacy recurrence rates 6-month follow-up]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b548111#tirbanibulin-long-term-efficacy-recurrence-rates-6-month-follow-up>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com